Cas no 877634-38-3 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide
• CAS No: 877634-38-3
• MF: C₂₈H₃₄N₄O₅
• MW: 506.593367099762
• CID: 5914536
• PubChem ID: 16809985
• Update Time: 2025-07-01

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide
• AKOS024653820
• 877634-38-3
• N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-[2-(4-methoxyphenyl)ethyl]oxamide
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide
• F2504-0422
• N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide

• Inchi： 1S/C28H34N4O5/c1-35-23-9-5-21(6-10-23)13-14-29-27(33)28(34)30-20-25(26-4-3-19-37-26)32-17-15-31(16-18-32)22-7-11-24(36-2)12-8-22/h3-12,19,25H,13-18,20H2,1-2H3,(H,29,33)(H,30,34)
• InChI Key： PPCCELYTMXCAQF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Computed Properties

• Exact Mass: 506.25292020g/mol
• Monoisotopic Mass: 506.25292020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.3Ų

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide

N-2-(Furan-2-yl)-2-4-(4-Methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-Methoxyphenyl)ethylethanediamide (CAS No. 877634-38-3): A Comprehensive Overview

N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS No. 877634-38-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and furan, two important heterocyclic compounds with diverse biological activities. The compound's unique structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The molecular structure of N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS No. 877634-38-3) consists of a central piperazine ring flanked by two ethyl groups, one of which is substituted with a furan ring and the other with a 4-methoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the potential of N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. The compound's ability to interact with specific receptors in the central nervous system (CNS) has also been explored, suggesting its potential use in neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide has shown promise in oncology research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been found to target the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a valuable lead compound for the development of novel anticancer agents.

The synthesis of N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide involves several steps, including the formation of the piperazine ring, the introduction of the furan and 4-methoxyphenyl substituents, and the final coupling reaction to form the diamide structure. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is crucial for advancing the compound from preclinical studies to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile, including good oral bioavailability and a long half-life, further supports its potential as a viable therapeutic agent.

In conclusion, N-2-(Furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS No. 877634-38-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for treating various diseases, particularly those affecting the central nervous system and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatment options in medicine.